Cas no 2228710-00-5 (tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate
• CAS No: 2228710-00-5
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 5929805
• PubChem ID: 165623153
• Update Time: 2025-06-14

tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate
• EN300-1882298
• 2228710-00-5
• tert-butyl N-{2-amino-2-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate

• Inchi： 1S/C16H32N2O2/c1-11(2)12-6-8-13(9-7-12)14(17)10-18-15(19)20-16(3,4)5/h11-14H,6-10,17H2,1-5H3,(H,18,19)
• InChI Key： YBUVLJLOHMYWMR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C1CCC(C(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate (CAS No. 2228710-00-5)

The compound tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate, identified by its CAS No. 2228710-00-5, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This carbamate derivative features a unique structural framework, combining a cyclohexyl ring with an aminoethyl side chain protected by a tert-butyloxycarbonyl (Boc) group. Its molecular design makes it a valuable intermediate in the synthesis of bioactive compounds, particularly in drug discovery and peptide chemistry.

In recent years, the demand for Boc-protected amines like tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate has surged due to their role in peptide coupling reactions and prodrug development. Researchers are increasingly exploring its applications in targeted drug delivery systems and enzyme inhibitors, aligning with trends in personalized medicine. The compound's stability under acidic conditions, a hallmark of Boc-protected groups, further enhances its utility in multi-step synthetic pathways.

From a synthetic chemistry perspective, the isopropylcyclohexyl moiety in CAS No. 2228710-00-5 contributes to steric hindrance, influencing the compound's reactivity in stereoselective synthesis. This property is particularly relevant to the development of chiral pharmaceuticals, where enantiomeric purity is critical. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the purity of this intermediate, addressing the pharmaceutical industry's stringent quality requirements.

Environmental and regulatory considerations are also shaping the discourse around compounds like tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate. With growing emphasis on green chemistry, researchers are investigating solvent-free or catalytic methods for its synthesis. The compound's biodegradability profile and compliance with REACH regulations are frequently searched topics among industrial users, reflecting broader concerns about sustainable chemical production.

In computational chemistry, CAS No. 2228710-00-5 has garnered attention for its potential in molecular docking studies. Its rigid cyclohexyl scaffold serves as a model for probing protein-ligand interactions, especially in CNS-targeted therapeutics. This aligns with current interests in AI-driven drug design, where such structures are used to train machine learning algorithms for virtual screening of compound libraries.

The compound's nomenclature itself reflects important IUPAC naming conventions, with the tert-butyl carbamate group indicating its protective function in organic synthesis. Educational resources frequently highlight such examples when explaining protective group strategies, making this compound a didactic tool in advanced organic chemistry curricula. Its systematic name also demonstrates the precision required in chemical database indexing, a critical aspect of patent literature searches.

Industrial scale-up of tert-butyl N-{2-amino-2-4-(propan-2-yl)cyclohexylethyl}carbamate presents interesting engineering challenges, particularly in continuous flow chemistry applications. Process chemists are optimizing parameters like residence time and catalyst loading to improve yield, responding to market needs for cost-effective production. These developments are closely monitored by stakeholders in the fine chemicals sector, where intermediates of this class command premium pricing.

Looking forward, the versatility of CAS No. 2228710-00-5 ensures its continued relevance across multiple disciplines. Whether as a building block for GPCR modulators in neurology research or as a reference standard in analytical method development, this compound exemplifies the intersection of structural complexity and functional utility in modern chemical science.